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Executive Summary

Calcium Galactonate (Calcium bis(D-galactonate) pentahydrate) is the calcium salt of
galactonic acid, an oxidized derivative of D-galactose.[1][2][3] While often overshadowed by its
structural isomer Calcium Gluconate, Calcium Galactonate possesses distinct solubility and
crystallization kinetics driven by the stereochemistry at the C4 carbon.[1]

This guide defines the core physicochemical parameters required for its integration into drug
development pipelines, highlighting its utility in purification protocols (via differential solubility)
and controlled-release mineral formulations.[1][3]

Molecular Architecture & Solid-State Properties[1][2]

[3]
Chemical Identity[1][2][3][4]

e |[UPAC Name: Calcium; (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanoate; pentahydrate[1][3]
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e CAS Number: 69617-74-9 (Pentahydrate) / 13786-62-4 (Anhydrous)[1][2][3]
e Molecular Formula:

[21[3]
e Molecular Weight:

o Anhydrous: 430.37 g/mol [1][3][4][5]

o Pentahydrate: 520.45 g/mol [1][3]

Stereochemical Impact on Crystallinity

The primary differentiator between Calcium Galactonate and Calcium Gluconate is the
orientation of the hydroxyl group at Carbon-4.

e Gluconate: C4-OH is equatorial (in chair conformation analogy), disrupting lattice packing
slightly less than galactonate.[1][2][3]

o Galactonate: C4-OH is axial.[1][2][3] This stereochemical shift facilitates a tighter, more
energetically stable crystal lattice in the pentahydrate form. Consequently, Calcium
Galactonate exhibits significantly lower agueous solubility and a higher tendency to
crystallize from supersaturated solutions compared to the gluconate salt.

Hydration State

Calcium galactonate predominantly crystallizes as a pentahydrate.[1][3] The water molecules
are integral to the crystal lattice, bridging the

ions and the galactonate ligands via hydrogen bonding networks.

o Lattice Stability: The pentahydrate is stable at ambient humidity.

o Dehydration: Occurs in a multi-step endothermic process (see Section 4).[2][3]

Solution Thermodynamics & Solubility Profile
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The solubility differential between calcium galactonate and calcium gluconate is the critical
parameter for separation science and formulation logic.

Comparative Solubility Data (Water at 25°C)
Calcium Technical

Property Calcium Gluconate L
Galactonate Implication

Galactonate is ~3.6x

Solubilit /100 mL ~0.97 ~3.50
y (g ) g g less soluble.[1][2][3]
B Galactonate

Solubility (mM) ~18.6 mM ~81.3 mM o ]
precipitates first.[2][3]
Gluconate forms
stable supersaturated

Supersaturation Low stability High stability solutions; Galactonate

crystallizes rapidly.[1]
[3]

Critical Insight: The "low solubility” of calcium galactonate is often cited as a disadvantage, but
in process chemistry, it is a feature.[1] It allows for the high-purity separation of galactonic acid

from gluconic acid mixtures (e.g., from lactose oxidation) via selective precipitation.[1][3]

pH Dependence

» Acidic pH (< 4.0): Solubility increases as the galactonate anion is protonated to free
galactonic acid (

)-[21[3]

e Neutral pH (6.0 - 8.0): Minimum solubility plateau; optimal for crystallization/isolation.[1][2][3]
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» Alkaline pH (> 10.0): Risk of calcium hydroxide co-precipitation or lactonization instability.[2]

[3]

Ksp Exceeded First
Solid Ca-Galactonate

W’V (Purity >99%)
Cool to 0-5°C

Selective Precipitation Remains Soluble

Lactose Oxidation Mixture Remove Water
(Gluconate + Galactonate) =

Concentration/Evaporation

Filtrate
(Ca-Gluconate enriched)

Figure 1: Purification Logic utilizing the Solubility Differential of Calcium Galactonate

Click to download full resolution via product page

Thermal Stability & Decomposition Analysis

Understanding the thermal profile is essential for drying protocols and stability testing.

Theoretical TGA Profile (Pentahydrate)

The thermal decomposition follows a distinct stoichiometric pathway.[3]
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Temperature Range Mass Loss
Stage . Event
(°C) (Theoretical)

Dehydration: Loss of 5
I 60°C — 160°C 17.3%
molecules.[1][2][3]

Organic
Decomposition:

Breakdown of
I 200°C - 350°C ~40-50% galactonate carbon

chain (release of CO,

, volatiles).[1][3]

Carbonization:

I 400°C — 600°C Variable Formation of

and char.

Calcination:

v > 800°C Final residue Conversion of

DSC Interpretation

e Endotherm 1 (~100-140°C): Dehydration.[1][2][3] This peak is often broad, indicating water is
held with varying bond strengths within the lattice.[1]

o Exotherm (~250°C+): Oxidative degradation of the sugar backbone.[3]

e Melting Point: Calcium galactonate decomposes before melting.[1][3] Do not use melting
point as a purity assay; use specific rotation or HPLC.[3]

Synthesis & Manufacturing Protocols
Electrochemical Oxidation (Green Route)

The most field-proven method for high-purity synthesis involves the electrochemical oxidation
of D-galactose.[1][2][3]
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Protocol Summary:

Electrolyte: Aqueous D-Galactose + NaBr (catalytic mediator).[1][2][3]
e Anode: Graphite or Platinum.[1][3]
» Reaction:

is oxidized to
(hypobromite) at the anode, which oxidizes Galactose to Galactonic Acid.[1][3]

¢ Neutralization: Continuous addition of

maintains pH and precipitates Calcium Galactonate.[1][3]
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ID-GaIactose Solution

:

Electrochemical Cell
(Anode: Graphite, Mediator: NaBr)

Current Applied

In-situ Generation of NaBrO
Oxidation to Galactonic Acid

pH Control

INeutraIization w/ CaCO3

Ca-Galactonate Precipitates

Crystallization
(Cooling to 4°C)

Figure 2: Electrochemical Synthesis Pathway

Click to download full resolution via product page

Analytical Characterization Methods

To validate the identity and purity of Calcium Galactonate, the following multiparametric
approach is recommended.

Complexometric Titration (Assay)

e Target: Calcium Content (Theoretical: ~7.7% for pentahydrate).
e Reagent: 0.05 M EDTA.[1][3]

« Indicator: Hydroxy Naphthol Blue or Calconcarboxylic Acid.[3]
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o Buffer: pH 12-13 (NaOH).
e Endpoint: Pink/Violet

Pure Blue.

HPLC Profiling (Organic Impurities)

o Column: Anion Exchange (e.g., Aminex HPX-87H or equivalent sugar-acid column).[1][2][3]
e Mobile Phase: Dilute Sulfuric Acid (0.005 M).

o Detector: Refractive Index (RI) or UV at 210 nm.[2][3]

o Key Separation: Must resolve Galactonate (

) from Gluconate (

) and Galactose (

).

References

e Solubility & Separation Logic

o Selective oxidation of glucose—galactose syrup to gluconic and galactonic acids.[6] Green
Chemistry, 2025.[1][3][7][8]

o (Verifies solubility differential: 9.7 mg/mL for Galactonate vs 35.0 mg/mL for Gluconate).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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